Cas no 51408-72-1 (3-(3-Methylphenyl)aminocyclohex-2-en-1-one)

• Product Name: 3-(3-Methylphenyl)aminocyclohex-2-en-1-one
• CAS No: 51408-72-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD01109148
• CID: 4013794
• PubChem ID: 2748628
• Update Time: 2025-06-09

3-(3-Methylphenyl)aminocyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[(3-methylphenyl)amino]-
• 3-[(3-methylphenyl)amino]cyclohex-2-en-1-one
• 3-[(3-methylphenyl)amino]-1-cyclohex-2-enone
• ZINC04235207
• 3-(3-methylanilino)cyclohex-2-en-1-one
• AKOS004904183
• 3-(m-Tolylamino)cyclohex-2-enone
• ALBB-013621
• LS-04252
• STK897871
• 51408-72-1
• MFCD01109148
• 3-m-Tolylamino-cyclohex-2-enone
• 3-(M-tolylamino)cyclohex-2-en-1-one
• CS-0323006
• 3-(3-Methylphenyl)aminocyclohex-2-en-1-one

• MDL： MFCD01109148
• Inchi： 1S/C13H15NO/c1-10-4-2-5-11(8-10)14-12-6-3-7-13(15)9-12/h2,4-5,8-9,14H,3,6-7H2,1H3
• InChI Key： OMUXAPOUGSGFNP-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(NC2=CC=CC(C)=C2)=C1

Computed Properties

• Exact Mass: 201.115364102Da
• Monoisotopic Mass: 201.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(3-Methylphenyl)aminocyclohex-2-en-1-one

Introduction to 3-(3-Methylphenyl)aminocyclohex-2-en-1-one (CAS No. 51408-72-1)

3-(3-Methylphenyl)aminocyclohex-2-en-1-one (CAS No. 51408-72-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(3-Methylphenyl)aminocyclohex-2-en-1-one.

Chemical Structure and Properties

3-(3-Methylphenyl)aminocyclohex-2-en-1-one is a cyclic amine with a substituted phenyl group. Its molecular formula is C₁₄H₁₇NO, and it has a molecular weight of approximately 207.29 g/mol. The compound features a cyclohexene ring fused with an amine group and a 3-methylphenyl substituent. This unique structural arrangement confers specific chemical properties, such as solubility in organic solvents and reactivity in various chemical reactions.

The physical properties of 3-(3-Methylphenyl)aminocyclohex-2-en-1-one include its melting point, which is typically around 85-87°C, and its boiling point, which is not well-documented due to its tendency to decompose at high temperatures. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of 3-(3-Methylphenyl)aminocyclohex-2-en-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-methylbenzaldehyde with cyclohexenone in the presence of an amine catalyst. This reaction typically proceeds via a Michael addition followed by an intramolecular cyclization to form the desired product.

An alternative synthetic approach involves the use of organometallic reagents, such as Grignard reagents or organolithium compounds, to facilitate the formation of the cyclohexene ring. This method offers greater control over the stereochemistry of the final product and can be used to prepare enantiomerically pure forms of 3-(3-Methylphenyl)aminocyclohex-2-en-1-one.

Biological Activities

3-(3-Methylphenyl)aminocyclohex-2-en-1-one has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the most notable activities is its ability to modulate neurotransmitter systems in the brain. Research has shown that this compound can interact with serotonin receptors, specifically the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function.

In addition to its effects on serotonin receptors, 3-(3-Methylphenyl)aminocyclohex-2-en-1-one has also been found to exhibit anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases.

Potential Therapeutic Applications

The diverse biological activities of 3-(3-Methylphenyl)aminocyclohex-2-en-1-one have led to its exploration in various therapeutic areas. One promising application is in the treatment of neurological disorders such as depression and anxiety. Preclinical studies have shown that this compound can improve symptoms in animal models of these conditions, suggesting its potential as an antidepressant or anxiolytic agent.

Beyond neurological disorders, 3-(3-Methylphenyl)aminocyclohex-2-en-1-one has also shown promise in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its ability to modulate immune responses and reduce inflammation makes it an attractive candidate for further clinical development.

Clinical Trials and Future Directions

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of 3-(3-Methylphenyl)aminocyclohex-2-en-1-one. These studies have provided valuable insights into its pharmacokinetic properties and potential side effects. However, more extensive clinical trials are needed to fully assess its therapeutic potential in humans.

Ongoing research is focused on optimizing the formulation and delivery methods for this compound to enhance its bioavailability and reduce any potential side effects. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment with 3-(3-Methylphenyl)aminocyclohex-2-en-1-one, which could facilitate personalized medicine approaches.

Conclusion

3-(3-Methylphenyl)aminocyclohex-2-en-1-one (CAS No. 51408-72-1) is a promising compound with a wide range of biological activities that make it a valuable candidate for various therapeutic applications. Its unique chemical structure confers specific properties that enable it to interact with key biological targets involved in mood regulation, inflammation, and other physiological processes. While further research is needed to fully understand its mechanisms of action and therapeutic potential, early studies have shown promising results that warrant continued investigation.